1-(2-Fluorophenyl)-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C21H24FN3O3/c22-18-8-4-5-9-19(18)24-21(27)23-14-16-10-12-25(13-11-16)20(26)15-28-17-6-2-1-3-7-17/h1-9,16H,10-15H2,(H2,23,24,27)
• InChI Key: KEUYZUIZEJRHMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=CC=C2F)C(=O)COC3=CC=CC=C3
• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol
• CAS No.: 1235665-93-6

Description

1-(2-Fluorophenyl)-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea is a complex organic compound characterized by its unique structure and potential applications in various scientific fields. This compound features a fluorophenyl group, a piperidinyl moiety, and a urea functional group, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Industrial Production Methods: In an industrial setting, the compound is produced through large-scale chemical reactions that require precise control of reaction conditions, such as temperature, pressure, and pH1. The use of catalysts and specific reagents is crucial to achieve high yields and purity1.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Fluorophenyl)-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea can undergo various chemical reactions, including oxidation, reduction, and substitution reactions1.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3)1.

• Reduction: Reduction reactions may involve the use of lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst1.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3)1.

Major Products Formed: The major products formed from these reactions include various derivatives of the original compound, which can be further modified for specific applications1.

Scientific Research Applications

1-(2-Fluorophenyl)-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea has several scientific research applications, including:

• Chemistry: Used as an intermediate in the synthesis of more complex organic molecules1.

• Biology: Investigated for its potential biological activities, such as antimicrobial and antiviral properties1.

• Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and inflammatory disorders1.

• Industry: Utilized in the development of new materials and chemical processes1.

Mechanism of Action

The mechanism by which 1-(2-Fluorophenyl)-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea exerts its effects involves interactions with specific molecular targets and pathways1. The compound may bind to receptors or enzymes, modulating their activity and leading to desired biological outcomes1.

Comparison with Similar Compounds

1-(2-Fluorophenyl)-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea is compared with other similar compounds to highlight its uniqueness1. Some similar compounds include: